![molecular formula C15H11N3O B5592074 N-1-naphthyl-2-pyrazinecarboxamide](/img/structure/B5592074.png)
N-1-naphthyl-2-pyrazinecarboxamide
Overview
Description
N-1-naphthyl-2-pyrazinecarboxamide is a useful research compound. Its molecular formula is C15H11N3O and its molecular weight is 249.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 249.090211983 g/mol and the complexity rating of the compound is 321. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystallographic Studies and Supramolecular Assemblies
Studies have explored the crystallographic properties and supramolecular assembly behavior of N-1-naphthyl-2-pyrazinecarboxamide derivatives. For example, Adalder, Sankolli, and Dastidar (2012) investigated cocrystals of pyrazinecarboxamide (PZA) with monocarboxylic acids, noting preferential amide–amide and acid–acid homosynthons occurrences in these structures (Adalder, Sankolli, & Dastidar, 2012). This research contributes to understanding the molecular interactions in pharmaceutical active ingredients.
Coordination Compounds and Geometrical Analysis
Khavasi and Sadegh (2015, 2014) conducted extensive research on the effect of π-π interactions and coordination geometries in mercury coordination compounds using ligands like N-(quinolin-2-yl)pyrazine-2-carboxamide and this compound (Khavasi & Sadegh, 2015) (Khavasi & Sadegh, 2014). Their findings highlight the impact of ligand structure on the formation of supramolecular assemblies and coordination geometries.
Synthesis of Heterocyclic Compounds
Badawy, Kandeel, Awad, and Abdel-Rahman (2008) explored the synthesis of various naphthopyran, pyrazole, and pyridine derivatives using 1-(1-hydroxy-2-naphthyl) ethanone as a starting material. This research has implications for the development of new compounds with potential pharmaceutical applications (Badawy, Kandeel, Awad, & Abdel-Rahman, 2008).
Pharmaceutical Research
El-Agrody et al. (2000) synthesized naphtho[1',2':5,6]pyrano[2,3-d]pyrimidines and studied their antimicrobial activities, demonstrating the pharmaceutical relevance of this compound derivatives (El-Agrody et al., 2000).
Safety and Hazards
Properties
IUPAC Name |
N-naphthalen-1-ylpyrazine-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O/c19-15(14-10-16-8-9-17-14)18-13-7-3-5-11-4-1-2-6-12(11)13/h1-10H,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPOBQSKOFIYTHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=NC=CN=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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